Cas no 140-29-4 (Benzeneacetonitrile)

Benzeneacetonitrile Properties

Names and Identifiers

• 2-Phenylacetonitrile
• ALPHA-CYANOTOLUENE
• ALPHA-TOLUNITRILE
• A-TOLUNITRILE
• benzeneacetonitrile
• BENZYL CYANIDE
• phenyl acetyl nitrile
• TOLUNITRILE
• (Cyanomethyl)benzene
• aceticacid,phenyl-nitrile
• Acetonitrile, phenyl-
• alpha-cyano-toluen
• Benzyl nitrile
• benzylkyanid
• enzylcyanide
• omega-Cyanotoluene
• Triamterene Impurity D
• Phenylacetonitrile
• α-Cyanotoluene
• α-Tolunitrile
• usafkf-21
• benzylcyanid
• USAF KF-21
• benzylnitrile
• Benzyl Cyanide
• Benzeneacetonitrile
• Alpha-tolunitrile
• Phenyl acetyl nitrile
• +Expand

• MDL： MFCD00001894
• InChIKey： SUSQOBVLVYHIEX-UHFFFAOYSA-N
• Inchi： 1S/C8H7N/c9-7-6-8-4-2-1-3-5-8/h1-5H,6H2
• SMILES： C1=CC=C(C=C1)CC#N

Computed Properties

• Exact Mass: 117.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.75268
• PSA: 23.79000
• Merck: 1131
• Refractive Index: n20/D 1.523(lit.)
• Water Partition Coefficient: Insoluble< 0.1 g/100 ml at 17 º C
• Boiling Point: 233-234 °C(lit.)
• Melting Point: −24 °C (lit.)
• Vapor Pressure: 0.1 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Solubility: 0.1g/l
• Color/Form: Colorless oily liquid with aromatic smell [1]
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. May produce hydrogen cyanide in a fire.
• Solubility: Insoluble in water, soluble in most organic solvents such as ethanol \ ether [11]
• Density: 1.015 g/mL at 25 °C(lit.)

Benzeneacetonitrile Security Information

• Symbol: GHS06
• RTECS：AM1400000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S28-S36/37-S45-S23
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/24/25
• Hazard Level：6.1(b)
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 2470 6.1/PG 3
• Hazard Statement： H301,H311,H330
• Warning Statement： P260,P280,P284,P310
• Prompt：dangerous
• Storage Condition：Sealed, cool and dry for storage.
• PackingGroup：III
• Risk Phrases： 22-24-26
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1(b)
• FLUKA BRAND F CODES：8-9

Benzeneacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides